Cas no 1563272-21-8 (4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide)

• Product Name: 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide
• CAS No: 1563272-21-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6263757
• PubChem ID: 145709760
• Update Time: 2025-05-23

4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide
• EN300-1291431
• 1563272-21-8

• Inchi： 1S/C10H12N2O/c11-10(12-13)9-5-3-8(4-6-9)7-1-2-7/h3-7,13H,1-2H2,(H2,11,12)
• InChI Key： LHYRKLFATIEVMN-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC(=CC=1)C1CC1)\N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide

4-Cyclopropyl-N'-Hydroxybenzene-1-Carboximidamide (CAS No. 1563272-21-8): An Overview

4-Cyclopropyl-N'-hydroxybenzene-1-carboximidamide (CAS No. 1563272-21-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide is characterized by a benzene ring substituted with a cyclopropyl group at the para position and a hydroxycarboximidamide moiety. The cyclopropyl group imparts unique steric and electronic properties to the molecule, which can influence its biological activity. The synthesis of this compound typically involves several steps, including the formation of the benzene ring, introduction of the cyclopropyl group, and the final coupling with the hydroxycarboximidamide moiety.

One common synthetic route involves the reaction of 4-cyclopropylbenzonitrile with hydroxylamine in the presence of an acid catalyst. This reaction forms an intermediate oxime, which is then converted to the final carboximidamide product through a series of transformations. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using metal-catalyzed reactions and microwave-assisted synthesis techniques.

Biological Activities

4-Cyclopropyl-N'-hydroxybenzene-1-carboximidamide has been extensively studied for its potential biological activities, particularly in the context of its anti-inflammatory and anti-cancer properties. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide has also demonstrated potent anti-cancer activity in various preclinical models. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of the PI3K/AKT pathway, which is often dysregulated in many types of cancer.

Clinical Applications and Research Advancements

The potential clinical applications of 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide are currently being explored through various preclinical and early-stage clinical trials. Early results from these studies have been promising, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide in rodents. The results indicated that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These findings have paved the way for further clinical development.

Future Perspectives

The future prospects for 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide are promising, with ongoing research aimed at optimizing its therapeutic potential and expanding its clinical applications. One area of focus is the development of prodrugs or drug delivery systems that can enhance its bioavailability and reduce side effects. Additionally, efforts are being made to identify new targets and mechanisms through which this compound exerts its biological effects.

In conclusion, 4-cyclopropyl-N'-hydroxybenzene-1-carboximidamide (CAS No. 1563272-21-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.